Cas no 2172543-39-2 (2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine)

• Product Name: 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine
• CAS No: 2172543-39-2
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5568614
• PubChem ID: 165597108
• Update Time: 2025-06-08

2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2172543-39-2
• 2,2-diethyl-3-(5-methoxypyridin-3-yl)morpholine
• EN300-1646540
• 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine

• Inchi： 1S/C14H22N2O2/c1-4-14(5-2)13(16-6-7-18-14)11-8-12(17-3)10-15-9-11/h8-10,13,16H,4-7H2,1-3H3
• InChI Key： WPWDDBJNEAVWEV-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC=C(C=2)OC)C1(CC)CC

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine

Introduction to 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine (CAS No. 2172543-39-2) in Modern Chemical Research

2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2172543-39-2, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a morpholine core substituted with diethyl and 5-methoxypyridin-3-yl groups, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The structural composition of 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine makes it a versatile intermediate in organic synthesis. The morpholine ring, known for its ability to enhance solubility and bioavailability, is particularly valuable in medicinal chemistry. The presence of the diethyl group at the 2-position and the 5-methoxypyridin-3-yl moiety at the 3-position introduces additional functional sites that can be modified for specific biological activities. This dual substitution pattern allows for a high degree of customization, making the compound a promising candidate for further exploration.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their wide range of biological activities. The pyridine ring in 5-methoxypyridin-3-yl is known to interact with various biological targets, including enzymes and receptors, making it an attractive scaffold for drug development. When combined with the morpholine ring, the resulting compound exhibits enhanced stability and improved pharmacokinetic profiles. These characteristics are particularly relevant in the design of next-generation therapeutics where efficacy and safety are paramount.

One of the most compelling aspects of 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine is its potential in modulating neurological pathways. Studies have shown that morpholine derivatives can interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The methoxy group on the pyridine ring further enhances this interaction by providing a hydrophilic edge that improves binding affinity. This makes CAS No. 2172543-39-2 a valuable tool for researchers investigating novel treatments for central nervous system disorders.

The compound's structural flexibility also allows it to serve as a building block for more complex molecules. By modifying the substituents or introducing additional functional groups, chemists can generate a library of derivatives with tailored properties. This approach is particularly useful in high-throughput screening campaigns where multiple analogs are synthesized and tested for biological activity. The ease of functionalization makes 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine an indispensable asset in synthetic chemistry.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling techniques allow researchers to predict how CAS No. 2172543-39-2 will interact with biological targets without the need for extensive experimental trials. These simulations can identify key binding pockets and optimize lead structures for improved efficacy. By leveraging computational tools alongside traditional synthetic methods, scientists can significantly reduce the time and cost associated with drug development.

The pharmaceutical industry has also recognized the importance of green chemistry principles in drug discovery. 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine exemplifies this trend through its synthesis using environmentally friendly methodologies. Recent studies have demonstrated that this compound can be produced with minimal waste and under mild reaction conditions, aligning with global efforts to promote sustainable practices. Such innovations not only enhance efficiency but also contribute to a safer and more sustainable chemical industry.

In conclusion, CAS No. 2172543-39-2, or 2,2-Diethyl-3-(5-methoxypyridin-3-yl)morpholine, represents a significant advancement in pharmaceutical research. Its unique structure, combined with its potential applications in drug development and material science, makes it a compound of great interest to chemists and biologists alike. As research continues to uncover new possibilities, this molecule is poised to play a crucial role in shaping the future of medicinal chemistry.